Cas no 4373-41-5 (Maslinic acid)

• Product Name: Maslinic acid
• CAS No: 4373-41-5
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• MDL: MFCD00049293
• CID: 44980
• PubChem ID: 329818034
• Update Time: 2025-06-15

Maslinic acid Chemical and Physical Properties

Names and Identifiers

• Maslinic acid
• (2alpha,3beta)-2,3-Dihydroxy-olean-12-en-28-oic acid
• CRATEGOLIC ACID(MASLINIC ACID)(P) PrintBack
• Crategolic acid, froM Crataegus pinnatifida
• Olean-12-en-28-oicacid, 2,3-dihydroxy-, (2a,3b)-
• (4aS,6aR,6aS,6bR,8aR,10R,11R,12aR,14bS)-10,11-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 2α-Hydroxyoleanolic acid
• Crataegolic acid
• CRATEGOLIC ACID
• Hawthorn Leaf Extract
• 2α,3β-Dihydroxyolean-12-en-28-oic acid
• [ "Crataegolic acid" ]
• Masilinic acid
• Maslinic-acid
• 2
• A-Hydroxyoleanolic acid
• E233J88OHQ
• Maslic acid
• Maslinicacid
• 2?-Hydroxyoleanolic acid
• 2beta-Hydroxyoleanolic acid
• 3-Epimaslinic acid
• ConMedNP.2470
• ConMedNP.2471
• 2α3α-dihydroxyolean-12- en-28-oic acid
• 2alpha,3beta-Dihydroxyolean-12-en-28-oic acid
• Augustic acid

• MDL： MFCD00049293
• Inchi： 1S/C30H48O4/c1-25(2)12-14-30(24(33)34)15-13-28(6)18(19(30)16-25)8-9-22-27(5)17-20(31)23(32)26(3,4)21(27)10-11-29(22,28)7/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)
• InChI Key： MDZKJHQSJHYOHJ-UHFFFAOYSA-N
• SMILES： CC1(CC2C(C(=O)O)(CCC3(C4(C(C5(C(CC4)C(C)(C)C(O)C(O)C5)C)CC=C32)C)C)CC1)C

Computed Properties

• Exact Mass: 472.35500
• Monoisotopic Mass: 472.35526001 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 472.7
• XLogP3: 6.5
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Powder
• Density: 1.15 g/cu cm
• Melting Point: 249 - 250 °C
• Boiling Point: 570°C at 760 mmHg
• Solubility: acetone: soluble1mg/mL, clear, colorless
• PSA: 77.76000
• LogP: 6.20440
• Vapor Pressure: 2.3X10-15 mm Hg at 25 °C (est)

Maslinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Natural Products and Extracts Plant Extracts Plant based Thomandersia laurifolia
• Triterpenoids

Additional information on Maslinic acid

Maslinic Acid (CAS No. 4373-41-5): A Comprehensive Overview of Its Properties and Applications

Maslinic acid (CAS No. 4373-41-5), a naturally occurring pentacyclic triterpenoid, has garnered significant attention in recent years due to its multifaceted biological activities and potential health benefits. Derived primarily from olive pomace and other plant sources, this compound is increasingly studied for its antioxidant, anti-inflammatory, and metabolic regulatory properties. As consumers and researchers alike seek natural alternatives for health optimization, maslinic acid supplements and maslinic acid benefits have become trending topics in nutritional and pharmaceutical circles.

The chemical structure of maslinic acid features a hydroxyl group at the C-2 position and a carboxyl group at C-28, contributing to its unique bioactivity. Recent studies highlight its role in glucose metabolism modulation, making it a subject of interest for diabetes management research. Unlike synthetic compounds, this plant-derived molecule offers a favorable safety profile, aligning with the growing demand for plant-based therapeutics and functional food ingredients.

In the cosmetic industry, maslinic acid skincare applications are gaining traction due to its collagen-stimulating and UV-protective effects. Formulators are incorporating it into anti-aging serums and natural moisturizers, capitalizing on consumer preferences for clean-label ingredients. Laboratory analyses confirm its ability to inhibit matrix metalloproteinases (MMPs), enzymes responsible for skin aging—a finding that positions maslinic acid for skin health as a valuable research area.

Emerging evidence suggests maslinic acid's potential in sports nutrition, particularly for muscle recovery and endurance enhancement. Athletes searching for natural performance boosters may find this compound intriguing, as preliminary studies indicate it may reduce exercise-induced oxidative stress. The compound's dual action on mitochondrial function and inflammation control makes it a compelling subject for sports science investigations.

From a commercial perspective, the extraction and purification of high-purity maslinic acid present technical challenges that influence market pricing. Advanced techniques like supercritical fluid extraction are being optimized to improve yield while maintaining the compound's structural integrity. Manufacturers focusing on sustainable sourcing of maslinic acid are exploring olive oil byproducts as eco-friendly raw materials, addressing both cost-efficiency and environmental concerns.

Regulatory agencies have recognized maslinic acid safety for specific applications, though dosage guidelines continue to evolve with ongoing research. Current clinical trials are evaluating its pharmacokinetics and optimal administration protocols, particularly for metabolic syndrome interventions. These studies are crucial for establishing evidence-based recommendations and expanding the compound's therapeutic applications.

The scientific literature documents maslinic acid's antimicrobial properties against certain pathogens, opening possibilities for its use in natural preservation systems. Food technologists are investigating its incorporation into edible coatings and active packaging materials, responding to consumer demand for clean-label preservatives. This application aligns with global trends toward reducing synthetic additives in food products.

As analytical methods advance, researchers are developing more sensitive techniques for maslinic acid quantification in complex matrices. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has become the gold standard for quality control in maslinic acid production. These technological improvements support standardization efforts across the supply chain, ensuring product consistency for end-users.

Future research directions for CAS No. 4373-41-5 include exploring its synergistic effects with other bioactive compounds and developing novel delivery systems to enhance bioavailability. Nanotechnology approaches, such as maslinic acid nanoemulsions, show promise for improving the compound's solubility and absorption—key factors in formulation development for both nutraceutical and pharmaceutical applications.